(4-Fluoro-3-methylphenyl)methanesulfonamide

• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol
• IUPAC Name: (4-fluoro-3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C8H10FNO2S/c1-6-4-7(2-3-8(6)9)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key: YVUGMRLKBSSEJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CS(=O)(=O)N)F

Description

(4-Fluoro-3-methylphenyl)methanesulfonamide is a sulfonamide derivative featuring a benzene ring substituted with a fluorine atom at the para position (C4) and a methyl group at the meta position (C3). The methanesulfonamide (-SO₂NH₂) group is attached via a methylene (-CH₂-) linker. Sulfonamides are widely explored for their antimicrobial, antiviral, and enzyme-inhibitory properties, often modulated by substituents on the aromatic ring .

The fluorine atom at C4 likely enhances metabolic stability and lipophilicity, while the C3 methyl group may contribute to steric effects or hydrophobic interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluoro-3-methylphenyl)methanesulfonamide typically involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with ammonia or an amine. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, under controlled temperature conditions. The general reaction scheme is as follows:

$$\text{4-Fluoro-3-methylbenzenesulfonyl chloride} + \text{Ammonia} \rightarrow \text{(4-Fluoro-3-methylphenyl)methanesulfonamide}$$4-Fluoro-3-methylbenzenesulfonyl chloride+Ammonia→(4-Fluoro-3-methylphenyl)methanesulfonamide

Industrial Production Methods

In an industrial setting, the production of (4-Fluoro-3-methylphenyl)methanesulfonamide may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of automated systems and advanced purification techniques, such as recrystallization and chromatography, is common to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions

(4-Fluoro-3-methylphenyl)methanesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The sulfonamide group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different derivatives.

Coupling Reactions: It can undergo coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl halides and nucleophiles such as amines or thiols.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions may yield various alkylated or arylated derivatives, while oxidation and reduction reactions can lead to the formation of sulfoxides or sulfones.

Scientific Research Applications

Chemistry

In chemistry, (4-Fluoro-3-methylphenyl)methanesulfonamide is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals.

Biology and Medicine

In the field of biology and medicine, this compound is investigated for its potential as an antimicrobial agent. Its sulfonamide group is known to inhibit the growth of certain bacteria by interfering with their metabolic processes.

Industry

In industry, (4-Fluoro-3-methylphenyl)methanesulfonamide is used in the production of specialty chemicals and materials. It is also explored for its potential use in the development of advanced polymers and coatings.

Mechanism of Action

The mechanism of action of (4-Fluoro-3-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets. In biological systems, the sulfonamide group can mimic the structure of para-aminobenzoic acid, a substrate for the enzyme dihydropteroate synthase. By inhibiting this enzyme, the compound disrupts the synthesis of folic acid, which is essential for bacterial growth and replication.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Aromatic Ring

4-Fluoro-3-((trifluoromethyl)sulfonyl)benzenesulfonamide

• Structure : Direct sulfonamide attachment to a phenyl ring with 4-F and 3-CF₃SO₂ substituents.
• Key Differences : The trifluoromethylsulfonyl group at C3 is bulkier and more electron-withdrawing than the methyl group in the target compound. This may reduce solubility but enhance binding to hydrophobic enzyme pockets .
• Relevance : Highlights how electron-withdrawing substituents at C3 influence electronic properties and steric bulk.

(4-Bromo-3-fluorophenyl)methanesulfonamide

• Structure : Features 4-Br and 3-F substituents with a methylene-linked sulfonamide.
• Key Differences : Bromine’s larger atomic radius and polarizability compared to methyl may alter binding kinetics or metabolic stability. Fluorine at C3 instead of C4 could shift electronic effects .
• Relevance : Demonstrates the impact of halogen substitution on physicochemical properties.

N-(4-Amino-3-methoxyphenyl)methanesulfonamide

• Structure : Direct sulfonamide attachment with 4-NH₂ (electron-donating) and 3-OCH₃ groups.
• Relevance : Illustrates how electron-donating groups modulate solubility and reactivity.

Linker Modifications and Conformational Effects

Quinoline-Linked Methanesulfonamides

• Structure: Methanesulfonamide linked to quinoline via phenyl or saturated ring systems (e.g., pyrrolidine).
• Key Findings: Phenyl linkers showed superior activity in HCV replicon assays compared to alkyl or azetidine linkers due to favorable interactions with enzyme residues . The methylene linker in (4-Fluoro-3-methylphenyl)methanesulfonamide may balance conformational flexibility and steric hindrance, analogous to pyrrolidine linkers in quinolines .

(2R)-2-[(4-Fluoro-3-methylphenyl)sulfonylamino]-N-hydroxyacetamide

• Structure: Shares the 4-F-3-CH₃ phenyl motif but as part of a sulfonylamino-acetamide scaffold.
• Activity : Demonstrated potent anthrax toxin lethal factor inhibition (IC₅₀ = 54 nM) but poor pharmacokinetics due to instability .
• Relevance : Suggests the 4-F-3-CH₃ substitution pattern is compatible with high binding affinity but requires optimization for drug-like properties.

Zonisamide Isosteres

• Structure : (1H-Indazol-3-yl)methanesulfonamide, an isostere of zonisamide.
• Activity : Retained potassium channel binding, highlighting the importance of sulfonamide positioning and aromatic substituents .
• Relevance : Indicates that the methylene linker in the target compound may allow favorable receptor interactions compared to rigid isosteres.

Data Table: Structural and Functional Comparison

Compound Name	Substituents (Phenyl Ring)	Linker	Key Properties/Biological Activity	Reference
(4-Fluoro-3-methylphenyl)methanesulfonamide	4-F, 3-CH₃	-CH₂-	Hypothesized balance of solubility and flexibility	Target
4-Fluoro-3-(CF₃SO₂)benzenesulfonamide	4-F, 3-CF₃SO₂	None	High steric bulk, potential enzyme inhibition
(4-Bromo-3-fluorophenyl)methanesulfonamide	4-Br, 3-F	-CH₂-	Halogen effects on metabolism
Quinoline-pyrrolidine-methanesulfonamide	N/A	Pyrrolidine	Enhanced replicon assay activity
(2R)-2-[(4-F-3-CH₃-phenyl)sulfonylamino]acetamide	4-F, 3-CH₃	Sulfonylamino	LF inhibition (IC₅₀ = 54 nM), poor PK

Key Research Findings and Implications

• Substituent Effects : Fluorine and methyl groups at C4 and C3, respectively, may optimize electronic and steric properties for target engagement, as seen in anthrax toxin inhibitors .
• Linker Flexibility: The methylene linker likely improves solubility compared to direct sulfonamide-phenyl bonds, analogous to quinoline derivatives .
• Pharmacokinetic Challenges : Structural analogs with similar substituents faced issues like low solubility or metabolic instability, underscoring the need for further optimization .

Biological Activity

(4-Fluoro-3-methylphenyl)methanesulfonamide, a sulfonamide derivative, has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an antimicrobial agent. This article delves into the compound's biological mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (4-Fluoro-3-methylphenyl)methanesulfonamide is C₈H₉FNO₂S, with a molecular weight of approximately 203.24 g/mol. The compound features a sulfonamide group, which is crucial for its biological activity. The presence of a fluorine atom and a methyl group on the phenyl ring enhances its chemical reactivity and binding affinity to biological targets.

The primary mechanism of action for (4-Fluoro-3-methylphenyl)methanesulfonamide involves the inhibition of bacterial growth through competitive inhibition of the enzyme dihydropteroate synthase. This enzyme is essential for folic acid synthesis in bacteria, as it catalyzes the condensation of para-aminobenzoic acid (PABA) with pteridine to form dihydropteroate. By mimicking PABA, this compound disrupts folic acid biosynthesis, leading to impaired bacterial proliferation.

Biological Activity

Antimicrobial Properties:
Research indicates that (4-Fluoro-3-methylphenyl)methanesulfonamide exhibits significant antimicrobial activity against various bacterial strains. Its efficacy is attributed to its ability to inhibit folate synthesis pathways, which are vital for nucleic acid synthesis and overall bacterial growth.

Cytotoxic Effects:
In addition to its antimicrobial properties, this compound has been investigated for its cytotoxic effects against cancer cell lines. Studies have shown that it can induce apoptosis in multidrug-resistant cell lines, suggesting potential applications in cancer therapy .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of Gram-positive and Gram-negative bacteria by disrupting folic acid synthesis
Cytotoxic	Induces apoptosis in various cancer cell lines
Enzyme Inhibition	Competitively inhibits dihydropteroate synthase

Case Studies

• Antimicrobial Efficacy Study :
  A study conducted on several bacterial strains demonstrated that (4-Fluoro-3-methylphenyl)methanesulfonamide effectively inhibited the growth of both Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were determined to be significantly lower than those of traditional sulfonamides, indicating enhanced potency due to structural modifications.
• Cytotoxicity Assessment :
  In vitro assays revealed that this compound induced apoptosis in human breast cancer cell lines (e.g., MDA-MB-231) through caspase activation pathways. The results showed a dose-dependent increase in apoptotic markers, suggesting that it could serve as a lead compound for further development in oncology .